N-(3-azidopropyl)-3-methoxy-N-methylaniline

• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol
• IUPAC Name: N-(3-azidopropyl)-3-methoxy-N-methylaniline
• InChI: InChI=1S/C11H16N4O/c1-15(8-4-7-13-14-12)10-5-3-6-11(9-10)16-2/h3,5-6,9H,4,7-8H2,1-2H3
• InChI Key: ITSDCYCULLBHDW-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCN=[N+]=[N-])C1=CC(=CC=C1)OC

Description

N-(3-azidopropyl)-3-methoxy-N-methylaniline is a useful research compound. Its molecular formula is C11H16N4O and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 15 (0.5 g, 1.94 mmol) was dissolved in anhydrous DMF (20 mL) and sodium azide (1.26 g, 19.43 mmol) was added, followed by stirring of the reaction mixture at 70° C. for 16 hours. The remaining procedure was followed as described for compound 16 to obtain compound 17. Yield: 0.340 g (80%). 1H NMR (500 MHz, CDCl3): δ 1.86 (tt, 2H, J=6.5, 13.5 Hz, Hc), 2.93 (s, 3H, NCH3, Ha), 3.36 (t, 2H, J=6.5 Hz, Hd), 3.40 (t, 2H, J=7.5 Hz, Hb), 3.79 (s, 3H, OMe), 6.20-6.25 (m, 1H, Hi), 6.26-6.30 (m, 1H, Hg), 6.33-6.38 (m, 1H, He), 7.10-7.18 (m, 1H, Hf); 13C NMR (125 MHz, CDCl3): δ 26.32 (Cc), 38.56 (Ca), 49.14 (Cd), 49.77 (Cb), 55.10 (OCH3), 98.90 (Ci), 101.16 (Ce), 105.39 (Cg), 129.91 (Cf), 150.47 (Cj), 160.81 (Ch). EI-MS: [M+H]+ C11H17N4O calcd 221.14, obsd 221.12.